Cas no 512205-05-9 (1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-)

• Product Name: 1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-
• CAS No: 512205-05-9
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 362921
• PubChem ID: 878508
• Update Time: 2025-04-19

1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazol-1-one, 8-bromo-2,3,4,9-tetrahydro-6-methyl-
• 8-bromo-6-methyl-2,3,4,9-tetrahydrocarbazol-1-one
• SMR000141149
• 8-bromanyl-6-methyl-2,3,4,9-tetrahydrocarbazol-1-one
• HMS2295P20
• cid_878508
• BDBM45469
• BIM-0043643.P001
• 512205-05-9
• MLS000533711
• Oprea1_216440
• SCHEMBL3121977
• DTXSID90358143
• CHEMBL1527381
• 8-bromo-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
• CBMicro_043696

• Inchi： 1S/C13H12BrNO/c1-7-5-9-8-3-2-4-11(16)13(8)15-12(9)10(14)6-7/h5-6,15H,2-4H2,1H3
• InChI Key： RSSWDLORGLOJNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=C1NC1C(CCCC=12)=O

Computed Properties

• Exact Mass: 277.01026
• Monoisotopic Mass: 277.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles